Cas no 13253-82-2 (Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-)

• Product Name: Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-
• CAS No: 13253-82-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 119422
• PubChem ID: 83267
• Update Time: 2025-10-28

Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-
• [4-[(4-aminocyclohexyl)methyl]cyclohexyl]carbamic acid
• {4-[(4-Aminocyclohexyl)methyl]cyclohexyl}carbamic acid
• (4-((4-Aminocyclohexyl)methyl)cyclohexyl)carbamic acid
• Carbamic acid, (4-((4-aminocyclohexyl)methyl)cyclohexyl)-
• Carbamic acid, N-(4-((4-aminocyclohexyl)methyl)cyclohexyl)-
• N-[4-[(4-Aminocyclohexyl)methyl]cyclohexyl]carbamic acid
• 4-(4-aminocyclohexylmethyl)cyclohexylcarbamic acid betaine
• 13253-82-2
• DTXSID2065385
• NS00021604
• SCHEMBL1695582
• EINECS 236-239-4
• Carbamic acid, [4-[(4-aminocyclohexyl)methyl]cyclohexyl]-
• NAXYKJVXULDOFW-UHFFFAOYSA-N

• Inchi： 1S/C14H26N2O2/c15-12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)16-14(17)18/h10-13,16H,1-9,15H2,(H,17,18)
• InChI Key： NAXYKJVXULDOFW-UHFFFAOYSA-N
• SMILES： OC(NC1CCC(CC1)CC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 254.19958
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Additional information on Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-

Comprehensive Analysis of Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- (CAS No. 13253-82-2)

Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-, identified by its CAS No. 13253-82-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexyl and carbamic acid functional groups, is often explored for its potential applications in drug development and molecular engineering. Its structural complexity and versatility make it a subject of interest for researchers aiming to design novel therapeutic agents.

The molecular structure of Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- features a cyclohexyl backbone with an aminocyclohexylmethyl substituent, which contributes to its stability and reactivity. This configuration is particularly relevant in the context of drug delivery systems and enzyme inhibition studies, where the compound's ability to interact with biological targets is critical. Recent studies have highlighted its potential in modulating specific biochemical pathways, making it a candidate for further investigation in precision medicine.

One of the most frequently searched questions about Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- revolves around its synthesis methods and purification techniques. Researchers often seek optimized protocols to produce high-purity batches of this compound, as impurities can significantly impact its efficacy in experimental settings. Advanced chromatographic methods, such as HPLC and GC-MS, are commonly employed to ensure the compound meets stringent quality standards.

In the era of AI-driven drug discovery, Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- has also been a topic of interest for computational chemists. Machine learning models are increasingly used to predict its binding affinities and pharmacokinetic properties, accelerating the identification of potential therapeutic applications. This aligns with the growing demand for cost-effective and time-efficient drug development strategies.

Another area of exploration for CAS No. 13253-82-2 is its role in material science. The compound's rigid cyclohexyl rings and functional groups make it a promising building block for designing advanced polymers and coatings. Its thermal stability and resistance to degradation are particularly valued in industries requiring durable and high-performance materials.

Environmental considerations are also paramount when discussing Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]-. Researchers are investigating its biodegradability and ecotoxicological profile to ensure compliance with global sustainability standards. This is especially relevant given the increasing regulatory focus on green chemistry and eco-friendly synthesis practices.

In summary, Carbamic acid,N-[4-[(4-aminocyclohexyl)methyl]cyclohexyl]- (CAS No. 13253-82-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and computational chemistry. Its unique structural features and potential for innovation continue to drive research efforts worldwide, making it a cornerstone in modern scientific inquiry.